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Compound of Interest

Compound Name: Tetrapropylammonium bisulfate

Cat. No.: B049475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrapropylammonium bisulfate,

a quaternary ammonium salt with significant applications in analytical chemistry and organic

synthesis. The document details its chemical structure, physical properties, and provides in-

depth experimental protocols for its key applications.

Chemical Identity and Properties
Tetrapropylammonium bisulfate, also known as tetrapropylammonium hydrogen sulfate, is a

white crystalline solid. It is an ion-pairing reagent and a phase-transfer catalyst, facilitating

reactions between substances in different phases.[1][2]

Table 1: Chemical Identifiers and Physical Properties of Tetrapropylammonium Bisulfate
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Property Value Reference(s)

IUPAC Name
tetrapropylazanium;hydrogen

sulfate
[3][4]

Synonyms

Tetrapropylammonium

hydrogen sulfate, Tetra-n-

propylammonium hydrogen

sulfate

[3][5]

CAS Number 56211-70-2 [6][7]

Molecular Formula C₁₂H₂₉NO₄S [3][6][5]

Molecular Weight 283.43 g/mol [6][7]

Melting Point 158-160 °C [1][5]

Solubility
Soluble in water and methanol

(slightly).
[5][8]

Appearance
White to off-white

solid/crystals.
[1][5][7]

SMILES String
CCC--INVALID-LINK--

(CCC)CCC.[O-]S(=O)(O)=O
[6]

InChI Key
MOXJKKOSZCHGEU-

UHFFFAOYSA-M
[3][7]

Chemical Structure
Tetrapropylammonium bisulfate is an ionic compound. It consists of a positively charged

tetrapropylammonium cation and a negatively charged bisulfate (hydrogen sulfate) anion. The

tetrapropylammonium cation has a central nitrogen atom bonded to four propyl groups.
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Figure 1: Chemical structure of tetrapropylammonium bisulfate.
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Applications and Experimental Protocols
Tetrapropylammonium bisulfate is primarily utilized in two main areas: as an ion-pairing

reagent in chromatography and as a phase-transfer catalyst in organic synthesis.

In ion-pair chromatography, tetrapropylammonium bisulfate is added to the mobile phase to

separate charged analytes. The tetrapropylammonium cation forms an ion pair with an anionic

analyte, neutralizing its charge and allowing it to be retained and separated on a reverse-phase

column.

Experimental Protocol: Analysis of Water-Soluble Vitamins by HPLC

This protocol describes the separation of water-soluble vitamins using reverse-phase high-

performance liquid chromatography (HPLC) with tetrapropylammonium bisulfate as an ion-

pairing reagent.

Instrumentation and Materials:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase A: 0.1 M Acetate buffer (pH 4.5) containing 10 mM tetrapropylammonium
bisulfate

Mobile Phase B: Acetonitrile

Standard solutions of thiamine (B1), riboflavin (B2), niacin (B3), pyridoxine (B6), and

ascorbic acid (C)

Procedure:

Mobile Phase Preparation: Prepare the acetate buffer and dissolve the appropriate amount

of tetrapropylammonium bisulfate. Filter and degas the mobile phase.

Chromatographic Conditions:

Flow rate: 1.0 mL/min
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Detection wavelength: 254 nm (can be optimized for specific vitamins)

Injection volume: 20 µL

Gradient elution: Start with 100% Mobile Phase A, and linearly increase the concentration

of Mobile Phase B to 40% over 20 minutes.

Analysis: Inject the standard solutions and the sample solution into the HPLC system and

record the chromatograms.

Mobile Phase Preparation
(Buffer + TPA-BS)

HPLC System Setup
(C18 Column, UV Detector)

Sample Injection
(20 µL)

Gradient Elution Separation

UV Detection
(254 nm)

Data Analysis

Click to download full resolution via product page

Figure 2: Workflow for HPLC analysis using an ion-pairing reagent.
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As a phase-transfer catalyst, tetrapropylammonium bisulfate facilitates the reaction between

reactants located in different immiscible phases (e.g., an aqueous phase and an organic

phase).[1] The tetrapropylammonium cation can transport an anionic reactant from the

aqueous phase to the organic phase, where the reaction occurs.

Experimental Protocol: Synthesis of Benzyl Cyanide

This protocol outlines the synthesis of benzyl cyanide from benzyl chloride and sodium cyanide

using tetrapropylammonium bisulfate as a phase-transfer catalyst.

Materials:

Benzyl chloride

Sodium cyanide

Tetrapropylammonium bisulfate

Dichloromethane (organic solvent)

Water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve sodium cyanide in water. Add a solution of benzyl chloride in

dichloromethane.

Catalyst Addition: Add a catalytic amount (e.g., 5 mol%) of tetrapropylammonium bisulfate
to the biphasic mixture.

Reaction: Heat the mixture to reflux (approximately 40 °C for dichloromethane) and stir

vigorously for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer, wash it with water and brine, and then dry it over anhydrous sodium sulfate.
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Purification: Remove the solvent by rotary evaporation. The crude product can be purified by

vacuum distillation to obtain pure benzyl cyanide.

Aqueous Phase: NaCN
Organic Phase: Benzyl Chloride

Add TPA-BS
(Phase-Transfer Catalyst)

Reflux and Stir
(4-6 hours)

Separation and Washing

Distillation

Benzyl Cyanide

Click to download full resolution via product page

Figure 3: Logical workflow for phase-transfer catalyzed synthesis.

Safety and Handling
Tetrapropylammonium bisulfate is irritating to the eyes, respiratory system, and skin.[4][7]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound.[7] It is also hygroscopic and should be

stored in a dry, well-ventilated place.[5]
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This guide serves as a foundational resource for professionals working with

tetrapropylammonium bisulfate. For specific applications, further optimization of the

described protocols may be necessary. Always consult the relevant Safety Data Sheet (SDS)

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b049475?utm_src=pdf-body
https://www.benchchem.com/product/b049475?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/phase-transfer-catalysts/93339--tetrapropylammonium-bisulfate.html
https://cymitquimica.com/cas/56211-70-2/?items=100
https://www.fishersci.ca/shop/products/tetra-n-propylammonium-hydrogen-sulfate-98-thermo-scientific/p-7081838
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapropylammonium-bisulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapropylammonium-bisulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2398549.htm
https://www.chemscene.com/product/56211-70-2-cs-w010034.html
https://www.sigmaaldrich.com/US/en/product/aldrich/396826
https://www.chembk.com/en/chem/Tetrapropylammonium%20hydrogen%20sulfate
https://www.benchchem.com/product/b049475#tetrapropylammonium-bisulfate-chemical-structure
https://www.benchchem.com/product/b049475#tetrapropylammonium-bisulfate-chemical-structure
https://www.benchchem.com/product/b049475#tetrapropylammonium-bisulfate-chemical-structure
https://www.benchchem.com/product/b049475#tetrapropylammonium-bisulfate-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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